Cas no 861209-37-2 (2-{[1-(4-tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide)

• Product Name: 2-{[1-(4-tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide
• CAS No: 861209-37-2
• CID: 4661644
• Update Time: 2025-11-06

2-{[1-(4-tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-{[1-(4-tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide

Compound CAS No 861209-37-2: 2-{[1-(4-Tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide

The compound with CAS No 861209-37-2, known as 2-{[1-(4-Tert-butylphenyl)-4-cyano-5H,6H,7H-cyclopenta[c]pyridin-3-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as drug discovery and materials science.

Structural Analysis: The molecule consists of a cyclopenta[c]pyridine ring system, which is fused with a pyridine moiety and substituted with a cyano group at the 4-position. The 1-position of this ring is attached to a tert-butylphenyl group, enhancing the molecule's stability and lipophilicity. The sulfanyl (thioether) group at the 3-position connects to an acetamide moiety, introducing additional functional diversity. This combination of structural elements contributes to the compound's unique electronic and steric properties.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient construction of this complex structure. Researchers have employed modular synthesis strategies, leveraging palladium-catalyzed cross-coupling reactions and iterative building block assembly. These methods not only improve yield but also facilitate structural modifications for property optimization.

Applications in Drug Discovery: The compound has shown promise in biological assays targeting specific enzymes and receptors. For instance, studies have demonstrated its ability to modulate kinase activity, making it a potential lead compound for anti-cancer drug development. Additionally, its sulfanyl group contributes to thiol-based redox cycling, which may be beneficial in antioxidant therapies.

Materials Science Potential: Beyond pharmacological applications, the compound's electronic properties make it a candidate for use in organic electronics. Its conjugated system could be harnessed in OLEDs or photovoltaic devices, offering new avenues for sustainable energy solutions.

Structural Activity Relationships (SAR): Ongoing research investigates how substituent variations influence the compound's bioactivity and physical properties. For example, altering the tert-butyl group or modifying the acetamide moiety can significantly affect solubility and binding affinity.

Future Directions: Collaborative efforts between chemists and biologists are expected to unlock further applications of this compound. Integration with advanced computational modeling techniques will aid in predicting optimal structures for desired functions.